Desmethyl-8-bromo Dragonfly-d4 Hydrochloride
Overview
Description
Desmethyl-8-bromo Dragonfly-d4 Hydrochloride is a chemical compound with the molecular formula C12H11D4BrClNO2 and a molecular weight of 324.63. It is a labelled analogue of Desmethyl-8-bromo Dragonfly, which is a metabolite of bromo Dragonfly. Bromo Dragonfly is a psychedelic drug related to the phenethylamine family.
Preparation Methods
The synthesis of Desmethyl-8-bromo Dragonfly-d4 Hydrochloride involves several steps, including the bromination of the precursor compound and subsequent deuteration. The reaction conditions typically involve the use of bromine and deuterium sources under controlled temperature and pressure conditions. Industrial production methods may involve large-scale synthesis using automated reactors and purification processes to ensure high purity and yield .
Chemical Reactions Analysis
Desmethyl-8-bromo Dragonfly-d4 Hydrochloride undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and chromium trioxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.
Substitution: This reaction involves the replacement of one atom or group of atoms with another.
Scientific Research Applications
Desmethyl-8-bromo Dragonfly-d4 Hydrochloride has several scientific research applications, including:
Chemistry: It is used as a reference standard in analytical chemistry for the identification and quantification of related compounds.
Biology: It is used in metabolic studies to trace the pathways and interactions of bromo Dragonfly and its metabolites.
Medicine: It is used in pharmacological studies to understand the effects and mechanisms of action of bromo Dragonfly and its analogues.
Industry: It is used in the development of new drugs and chemical processes.
Mechanism of Action
The mechanism of action of Desmethyl-8-bromo Dragonfly-d4 Hydrochloride involves its interaction with serotonin receptors in the brain. It acts as an agonist at these receptors, leading to altered neurotransmission and psychedelic effects. The molecular targets include the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition .
Comparison with Similar Compounds
Desmethyl-8-bromo Dragonfly-d4 Hydrochloride is unique due to its deuterium labeling, which allows for precise tracking in metabolic studies. Similar compounds include:
Desmethyl-8-bromo Dragonfly: The unlabelled analogue with similar chemical properties but without deuterium labeling.
Bromo Dragonfly: The parent compound with potent psychedelic effects.
2,5-Dimethoxy-4-bromoamphetamine (DOB): Another psychedelic compound with similar receptor interactions but different chemical structure.
Properties
CAS No. |
1346601-07-7 |
|---|---|
Molecular Formula |
C12H15BrClNO2 |
Molecular Weight |
324.635 |
IUPAC Name |
2-(4-bromo-2,3,6,7-tetrahydrofuro[2,3-f][1]benzofuran-8-yl)-1,1,2,2-tetradeuterioethanamine;hydrochloride |
InChI |
InChI=1S/C12H14BrNO2.ClH/c13-10-9-3-6-15-11(9)7(1-4-14)8-2-5-16-12(8)10;/h1-6,14H2;1H/i1D2,4D2; |
InChI Key |
XHRNOQRXDGETTA-MTUADBJDSA-N |
SMILES |
C1COC2=C(C3=C(C(=C21)CCN)OCC3)Br.Cl |
Synonyms |
8-Bromo-2,3,6,7-tetrahydrobenzo[1,2-b:4,5-b’]difuran-4-ethanamine-d4 Hydrochloride; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4,7-Diazaspiro[2.5]octane dihydrochloride](/img/structure/B584822.png)
![4-[4-(Dimethylamino)naphthyl]-1,2,4-triazolidine-3,5-dione](/img/structure/B584830.png)
